Cas no 1361823-45-1 (2-Chloro-5-(2,3-dichlorophenyl)-4-iodopyridine)

• Product Name: 2-Chloro-5-(2,3-dichlorophenyl)-4-iodopyridine
• CAS No: 1361823-45-1
• MF: C₁₁H₅Cl₃IN
• MW: 384.427572011948
• CID: 4926884
• Update Time: 2025-10-23

2-Chloro-5-(2,3-dichlorophenyl)-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(2,3-dichlorophenyl)-4-iodopyridine

• Inchi： 1S/C11H5Cl3IN/c12-8-3-1-2-6(11(8)14)7-5-16-10(13)4-9(7)15/h1-5H
• InChI Key： QWWDWCUKBRQDFG-UHFFFAOYSA-N
• SMILES： IC1C=C(N=CC=1C1C=CC=C(C=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 241
• XLogP3: 5.3
• Topological Polar Surface Area: 12.9

Additional information on 2-Chloro-5-(2,3-dichlorophenyl)-4-iodopyridine

Comprehensive Overview of 2-Chloro-5-(2,3-dichlorophenyl)-4-iodopyridine (CAS No. 1361823-45-1)

2-Chloro-5-(2,3-dichlorophenyl)-4-iodopyridine (CAS No. 1361823-45-1) is a halogenated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique polyhalogenated structure, has garnered attention due to its versatile applications in drug discovery and material science. Researchers are increasingly exploring its role as a building block for synthesizing complex molecules, particularly in the development of targeted therapies and crop protection agents.

The molecular structure of 2-Chloro-5-(2,3-dichlorophenyl)-4-iodopyridine features a pyridine core substituted with chlorine, iodine, and a dichlorophenyl group, making it a valuable intermediate in cross-coupling reactions. Recent studies highlight its utility in Suzuki-Miyaura and Buchwald-Hartwig reactions, which are pivotal in constructing biologically active compounds. This aligns with the growing demand for highly functionalized heterocycles in medicinal chemistry.

In the context of sustainable chemistry, 2-Chloro-5-(2,3-dichlorophenyl)-4-iodopyridine has been investigated for its potential in green synthesis methodologies. With the rise of environmentally friendly protocols, researchers are optimizing its production to minimize waste and energy consumption. This resonates with the global push toward ESG (Environmental, Social, and Governance) compliance in chemical manufacturing.

From a pharmacological perspective, this compound’s halogen-rich architecture suggests possible applications in kinase inhibition and antimicrobial drug development. Its structural motifs are frequently found in FDA-approved drugs, sparking interest in its structure-activity relationships (SAR). Notably, the iodopyridine moiety is a key feature in several radiopharmaceuticals, linking it to advancements in diagnostic imaging.

The agrochemical sector also benefits from derivatives of 2-Chloro-5-(2,3-dichlorophenyl)-4-iodopyridine, particularly in designing next-generation pesticides with improved selectivity and biodegradability. As regulatory pressures mount against persistent organic pollutants (POPs), this compound’s potential for low-residue formulations is being actively explored.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing 2-Chloro-5-(2,3-dichlorophenyl)-4-iodopyridine. Purity and stability studies are critical, given its sensitivity to photodegradation and hydrolysis. These factors are vital for ensuring reproducibility in high-throughput screening and industrial-scale production.

In summary, 2-Chloro-5-(2,3-dichlorophenyl)-4-iodopyridine (CAS No. 1361823-45-1) represents a multifaceted tool in modern chemistry. Its relevance spans drug discovery, sustainable synthesis, and agrochemical innovation, positioning it as a compound of enduring scientific and commercial interest.